molecular formula C4H5N3O2 B053607 5-Amino-1H-pyrazole-3-carboxylic acid CAS No. 124004-31-5

5-Amino-1H-pyrazole-3-carboxylic acid

Cat. No.: B053607
CAS No.: 124004-31-5
M. Wt: 127.1 g/mol
InChI Key: ICASMSGEUGPHGI-UHFFFAOYSA-N
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Description

5-Amino-1H-pyrazole-3-carboxylic acid, or 5-APA, is an organic compound that is found in many different organisms. It is an important intermediate in the synthesis of many biologically active compounds. 5-APA has been found to have a variety of applications in both the scientific and medical fields, including the synthesis of drugs, and the study of biochemical and physiological processes.

Scientific Research Applications

Synthesis of Novel Compounds

5-Amino-1H-pyrazole-3-carboxylic acid is used in the synthesis of various novel compounds. For instance, it has been utilized in creating ligands based on 1H-pyrazole-3-carboxylic acids containing triazole moieties, which are significant in medicinal chemistry and metal complex catalysis (Dalinger et al., 2020). This compound also plays a crucial role in the synthesis of N-(hydroxyphenyl)-1H-pyrazole-3-carboxamides and 3H-imidazo[4,5-b]pyridines, contributing to the development of novel frameworks in structural chemistry (Yıldırım & Kandemirli, 2006).

Antibacterial Activities

This compound derivatives have been explored for their antibacterial properties. Research has shown that 6-aryl-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acids, derived from 5-amino-3-methyl-1-phenyl-1H-pyrazole, exhibited significant antibacterial activities, indicating potential applications in developing new antibacterial agents (Maqbool et al., 2014).

Carbonic Anhydrase Inhibition

Research involving this compound has led to the development of new carbonic anhydrase inhibitors. These inhibitors have shown potent effects on carbonic anhydrase isoenzymes, suggesting their potential use in treating diseases associated with the dysfunction of these enzymes (Bülbül et al., 2008).

Antiglaucoma Activity

Pyrazole carboxylic acid derivatives of 5-amino-1,3,4-thiadiazole-2-sulfonamide have been studied for their antiglaucoma activity. The findings suggest these compounds as potent inhibitors, offering new avenues for the development of antiglaucoma drugs (Kasımoğulları et al., 2010).

Analgesic and Anti-inflammatory Agents

This compound has been used in synthesizing compounds with analgesic and anti-inflammatory activities. These compounds have shown promising results, providing a foundation for new classes of analgesic and anti-inflammatory agents (Gokulan et al., 2012).

Synthesis of Heterocyclic Dyes

The compound has been employed in producing heterocyclic dyes, demonstrating its versatility in different areas of chemical synthesis (Tao et al., 2019).

Novel Chemical Syntheses

Additionally, this compound is crucial in novel chemical syntheses, such as the creation of pyrazolo[3,4-b]pyridines and the exploration of their properties (Ghaedi et al., 2015).

Future Directions

Pyrazoles, including 5-Amino-1H-pyrazole-3-carboxylic acid, are being extensively studied for their potential applications in various fields of science. They are often used as scaffolds in the synthesis of bioactive chemicals and reactions in various media . The ongoing research in this area is expected to lead to the development of novel and applicable heterocyclic compounds .

Properties

IUPAC Name

3-amino-1H-pyrazole-5-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H5N3O2/c5-3-1-2(4(8)9)6-7-3/h1H,(H,8,9)(H3,5,6,7)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ICASMSGEUGPHGI-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(NN=C1N)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H5N3O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00337489
Record name 5-Amino-1H-pyrazole-3-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00337489
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

127.10 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

124004-31-5
Record name 5-Amino-1H-pyrazole-3-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00337489
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3-amino-1H-pyrazole-5-carboxylic acid
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